Cas no 1279876-91-3 ((4-fluoro-3-nitrophenyl)methanesulfonamide)

• Product Name: (4-fluoro-3-nitrophenyl)methanesulfonamide
• CAS No: 1279876-91-3
• MF: C₇H₇FN₂O₄S
• MW: 234.204883813858
• CID: 6060109
• PubChem ID: 17765318
• Update Time: 2025-08-05

(4-fluoro-3-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-nitrophenyl)methanesulfonamide
• 1279876-91-3
• EN300-1990884

• Inchi： 1S/C7H7FN2O4S/c8-6-2-1-5(4-15(9,13)14)3-7(6)10(11)12/h1-3H,4H2,(H2,9,13,14)
• InChI Key： KVFGTDWHPYJBQW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Exact Mass: 234.01105604g/mol
• Monoisotopic Mass: 234.01105604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Additional information on (4-fluoro-3-nitrophenyl)methanesulfonamide

Chemical Profile of (4-fluoro-3-nitrophenyl)methanesulfonamide (CAS No. 1279876-91-3)

(4-fluoro-3-nitrophenyl)methanesulfonamide, identified by its Chemical Abstracts Service number CAS No. 1279876-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both fluoro and nitro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural features of (4-fluoro-3-nitrophenyl)methanesulfonamide make it a promising candidate for further exploration in various pharmacological contexts. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, can significantly influence the compound's interaction with biological targets. Meanwhile, the nitro group introduces a region of high electron density, which can be exploited for selective interactions with specific enzymes or receptors. These characteristics have positioned this compound as a subject of intense interest in the development of small-molecule drugs targeting neurological disorders, inflammatory conditions, and other diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of (4-fluoro-3-nitrophenyl)methanesulfonamide. Studies have demonstrated that the fluoro and nitro substituents can engage in critical hydrogen bonding interactions with key residues in protein targets, enhancing binding affinity and selectivity. This insight has guided the design of derivatives with improved pharmacokinetic profiles and reduced off-target effects. Furthermore, the methanesulfonamide moiety itself has been shown to contribute to the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In vitro studies have revealed that (4-fluoro-3-nitrophenyl)methanesulfonamide exhibits notable activity against various biological targets. For instance, research has indicated its potential as an inhibitor of enzymes involved in inflammation pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are pivotal in mediating inflammatory responses and have been implicated in chronic diseases like arthritis and cancer. Additionally, preliminary data suggest that this compound may exhibit antiviral properties by interfering with viral protease activity or inhibiting viral replication mechanisms.

The synthesis of (4-fluoro-3-nitrophenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group typically employs fluorinating agents such as Selectfluor or DAST, while the nitration step necessitates careful temperature regulation to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

Given its promising pharmacological profile, (4-fluoro-3-nitrophenyl)methanesulfonamide is being evaluated in preclinical studies to assess its safety and efficacy. Animal models have provided valuable insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion (ADME) profiles. These studies are crucial for determining optimal dosing regimens and identifying potential toxicological concerns before human trials can commence. The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds from large libraries, ensuring that compounds like this one are rapidly advanced through the drug discovery pipeline.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluoro group's ability to enhance binding affinity and metabolic stability has been leveraged in numerous successful drugs on the market today. By incorporating such moieties into molecular frameworks, researchers can fine-tune physicochemical properties to improve drug-like characteristics. The nitro group further contributes to this versatility by enabling diverse functionalization strategies, allowing chemists to explore a wide range of derivatives with tailored biological activities.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. Compounds like (4-fluoro-3-nitrophenyl)methanesulfonamide represent a cornerstone of modern drug discovery efforts. By combining structural features known to enhance bioactivity with functional groups that modulate electronic properties, researchers can develop molecules that are both potent and selective. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in bringing new treatments to patients who need them most.

Looking ahead, future research on (4-fluoro-3-nitrophenyl)methanesulfonamide may explore its potential in combination therapies or as a basis for next-generation drug candidates targeting emerging health challenges. The growing emphasis on precision medicine also suggests that compounds with well-defined structures like this one could play a key role in personalized treatment strategies. As computational tools become increasingly sophisticated and synthetic methodologies continue to improve, the prospects for harnessing this compound's therapeutic potential appear brighter than ever before.